Cas no 1248601-38-8 (2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile)
2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile is a specialized organic compound featuring a chloro-substituted acetonitrile group attached to a 3,5-dimethoxyphenyl moiety. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both electron-donating methoxy groups and an electrophilic nitrile functionality enhances its reactivity in nucleophilic substitution and cyclization reactions. Its high purity and stability under controlled conditions ensure consistent performance in multi-step syntheses. The compound is particularly useful in constructing heterocyclic frameworks and functionalized aromatic systems, offering versatility for researchers in medicinal and materials chemistry. Proper handling and storage are recommended due to its reactive chloro and nitrile groups.
1248601-38-8 structure
Product Name:2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile
CAS No:1248601-38-8
MF:C10H10ClNO2
MW:211.644901752472
CID:5206843
PubChem ID:22220195
Update Time:2025-06-07
2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile
- Benzeneacetonitrile, α-chloro-3,5-dimethoxy-
- 2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile
-
- Inchi： 1S/C10H10ClNO2/c1-13-8-3-7(10(11)6-12)4-9(5-8)14-2/h3-5,10H,1-2H3
- InChI Key： NQIYEJAQPSHAPT-UHFFFAOYSA-N
- SMILES： ClC(C#N)C1C=C(C=C(C=1)OC)OC
Computed Properties
- Exact Mass: 211.0400063g/mol
- Monoisotopic Mass: 211.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 42.2
2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-131100-0.05g |
2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile |
1248601-38-8 | 0.05g |
$155.0 | 2023-06-08 | ||
| Enamine | EN300-131100-0.1g |
2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile |
1248601-38-8 | 0.1g |
$232.0 | 2023-06-08 | ||
| Enamine | EN300-131100-0.25g |
2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile |
1248601-38-8 | 0.25g |
$331.0 | 2023-06-08 | ||
| Enamine | EN300-131100-0.5g |
2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile |
1248601-38-8 | 0.5g |
$524.0 | 2023-06-08 | ||
| Enamine | EN300-131100-1.0g |
2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile |
1248601-38-8 | 1g |
$671.0 | 2023-06-08 | ||
| Enamine | EN300-131100-2.5g |
2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile |
1248601-38-8 | 2.5g |
$1315.0 | 2023-06-08 | ||
| Enamine | EN300-131100-5.0g |
2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile |
1248601-38-8 | 5g |
$1945.0 | 2023-06-08 | ||
| Enamine | EN300-131100-10.0g |
2-chloro-2-(3,5-dimethoxyphenyl)acetonitrile |
1248601-38-8 | 10g |
$2884.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00996474-1g |
2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile |
1248601-38-8 | 95% | 1g |
￥3325.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00996474-5g |
2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile |
1248601-38-8 | 95% | 5g |
￥9639.0 | 2023-04-04 |
2-Chloro-2-(3,5-dimethoxyphenyl)acetonitrile Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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